5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine

• Molecular Formula: C9H11N5
• Molecular Weight: 189.22 g/mol
• IUPAC Name: [5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]methanamine
• InChI: InChI=1S/C9H11N5/c1-14-6-8(5-13-14)7-3-11-9(2-10)12-4-7/h3-6H,2,10H2,1H3
• InChI Key: QCPYVNUWQVZVOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C(N=C2)CN

Description

5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine is a heterocyclic compound featuring a pyrimidine core linked to a methyl-substituted pyrazole moiety via a methanamine group. This structure combines aromatic and amine functionalities, making it a candidate for applications in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor-targeted agents. Its synthesis typically involves cross-coupling reactions, such as Buchwald–Hartwig amination, to introduce substituents at specific positions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine typically involves the formation of the pyrazole ring followed by the construction of the pyrimidine ring. One common method includes the reaction of 1-methyl-1H-pyrazole-4-carbaldehyde with guanidine to form the pyrimidine ring. The reaction conditions often involve heating the reactants in a suitable solvent such as ethanol or methanol under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases by binding to their active sites, thereby affecting cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s structural analogues can be categorized based on core modifications and substituent variations:

Compound	Core Structure	Key Substituents	Synthetic Route
5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine	Pyrimidine + pyrazole	-NH2 at pyrimidine C2; methyl at pyrazole	Buchwald–Hartwig coupling
Pyrazolo[3,4-d]pyrimidine derivatives (e.g., compound 2 in )	Fused pyrazole-pyrimidine	-NH2, hydrazine, or aryl groups	Cyclization of pyrazole precursors
Isoquinoline derivatives (e.g., compound 3 in )	Isoquinoline + pyrazole	Chloro, nitro, or amino groups	Microwave-assisted cross-coupling
Oxadiazole-pyrimidine hybrids (e.g., )	Pyrimidine + oxadiazole	Methoxymethyl, piperidine-methylamine	Nucleophilic substitution

Key Observations:

• Planarity vs.
• Electronic Effects: The methyl group on the pyrazole in the target compound reduces metabolic oxidation compared to non-methylated analogues . Oxadiazole-containing derivatives () introduce electron-withdrawing groups, altering electronic density and reactivity .
• Amine Functionalization: The methanamine group at pyrimidine C2 distinguishes the target compound from isoquinoline derivatives (), which prioritize amino groups at the isoquinoline C3 position for nucleophilic substitution .

Biological Activity

5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine, a compound with the chemical formula C$_{10}$H$_{12}$N$_{6}$, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article explores the pharmacological properties, mechanisms of action, and potential therapeutic applications of this compound, supported by case studies and research findings.

• Molecular Weight : 189.217 g/mol
• CAS Number : 1404364-81-3
• Structure : The compound features a pyrazole ring and a pyrimidine moiety, which are known to contribute to its biological activity.

Anticancer Properties

Research has demonstrated that 5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine exhibits significant anticancer activity. A study conducted by Sabita et al. evaluated various pyrimidine derivatives against multiple cancer cell lines, including SiHa, A549, MCF-7, and Colo-205. The compound displayed promising results with IC$_{50}$ values indicating effective cytotoxicity compared to standard chemotherapeutics like etoposide .

Cell Line	IC$_{50}$ (µM)	Reference
SiHa	0.09 ± 0.0085
A549	0.03 ± 0.0056
MCF-7	0.12 ± 0.064

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. In a study assessing various synthesized compounds against bacterial strains such as E. coli and S. aureus, it was found that increasing concentrations led to enhanced antibacterial efficacy, with notable activity at concentrations of 200 μg/mL and above .

Bacterial Strain	Concentration (µg/mL)	Activity Observed
E. coli	800	No growth
S. aureus	800	No growth

Anti-inflammatory and Antioxidant Effects

The compound's anti-inflammatory properties have been highlighted in various studies, showing potential for treating inflammatory conditions. Additionally, antioxidant assays indicated that it possesses significant free radical scavenging ability, further supporting its therapeutic potential .

Study on CHK1 Inhibition

A notable study identified lead compounds from virtual screening that included derivatives of 5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinemethanamine as CHK1 inhibitors. The lead compound demonstrated an IC$_{50}$ value of 0.4 nM against CHK1, indicating strong selectivity and potential for treating hematologic malignancies .

Evaluation of Pyrazolo-Pyrimidine Derivatives

In another investigation by Almehizia et al., pyrazolo-pyrimidine derivatives were synthesized and screened for various biological potentials including anti-Alzheimer’s and anti-diabetic activities. The findings revealed that certain derivatives exhibited elevated total antioxidant capacity (TAC) and significant inhibitory activity against DPPH radicals .